Cas no 1083396-48-8 (2,1,3-Benzoxadiazole-5-acetic acid)

• Product Name: 2,1,3-Benzoxadiazole-5-acetic acid
• CAS No: 1083396-48-8
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5456481
• Update Time: 2025-05-20

2,1,3-Benzoxadiazole-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-5-acetic acid

• Inchi： 1S/C8H6N2O3/c11-8(12)4-5-1-2-6-7(3-5)10-13-9-6/h1-3H,4H2,(H,11,12)
• InChI Key： PWNKVXVDVAOZMI-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(CC(O)=O)=CC2=NO1

Additional information on 2,1,3-Benzoxadiazole-5-acetic acid

Recent Advances in the Application of 2,1,3-Benzoxadiazole-5-acetic Acid (CAS: 1083396-48-8) in Chemical Biology and Pharmaceutical Research

The compound 2,1,3-Benzoxadiazole-5-acetic acid (CAS: 1083396-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by a benzoxadiazole core and an acetic acid functional group, exhibits remarkable potential in drug discovery, fluorescence labeling, and biochemical assays. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules and as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments.

One of the most notable advancements in the application of 2,1,3-Benzoxadiazole-5-acetic acid is its role in the development of ROS-sensitive probes. Researchers have demonstrated that derivatives of this compound exhibit high selectivity and sensitivity toward hydroxyl radicals (•OH) and peroxynitrite (ONOO−), making them invaluable tools for studying oxidative stress in biological systems. A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of a novel fluorescent probe based on this scaffold, which successfully detected ROS in live cells with minimal cytotoxicity. The probe's ability to provide real-time monitoring of oxidative stress has significant implications for understanding the pathogenesis of diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

In addition to its applications in fluorescence imaging, 2,1,3-Benzoxadiazole-5-acetic acid has been investigated as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. A recent study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of a series of benzoxadiazole-based inhibitors that selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study revealed that the acetic acid moiety of the compound played a critical role in enhancing binding affinity and selectivity, underscoring the importance of this functional group in drug design.

Another emerging area of research involves the use of 2,1,3-Benzoxadiazole-5-acetic acid in the development of metal-chelating agents for therapeutic and diagnostic purposes. A 2024 study in Chemical Communications described the synthesis of a benzoxadiazole-derived chelator capable of binding transition metals such as copper and iron. This chelator exhibited potential for treating metal overload disorders and for use in positron emission tomography (PET) imaging. The study emphasized the compound's stability and biocompatibility, which are essential for clinical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2,1,3-Benzoxadiazole-5-acetic acid derivatives. Researchers are actively exploring strategies to improve solubility, bioavailability, and target specificity. For instance, a recent preprint on ChemRxiv proposed the incorporation of polyethylene glycol (PEG) chains to enhance the water solubility of benzoxadiazole-based probes, thereby improving their performance in biological systems.

In conclusion, 2,1,3-Benzoxadiazole-5-acetic acid (CAS: 1083396-48-8) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span fluorescence imaging, enzyme inhibition, and metal chelation, with ongoing studies aimed at addressing current limitations and expanding its utility. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutics and diagnostic tools.